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Abstract
Tris(4-chlorophenyl) borate, a triaryl borate ester, is a compound of interest in the field of

organic and materials chemistry. This technical guide provides a comprehensive overview of its

core chemical and physical properties, including its molecular weight and formula. Furthermore,

it delves into its synthesis, potential applications derived from its inherent Lewis acidic

character, and a comparative analysis with structurally related boranes. This document is

intended to serve as a valuable resource for researchers and professionals engaged in

chemical synthesis, catalysis, and materials science, offering both foundational knowledge and

insights into its practical utility.
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Tris(4-chlorophenyl) borate, also known as Boric Acid Tris(4-chlorophenyl) Ester, is

characterized by the following fundamental properties.

Molecular Formula and Weight
The chemical identity of Tris(4-chlorophenyl) borate is defined by its molecular formula and

weight, which are crucial for stoichiometric calculations in chemical reactions and for its

characterization.

Property Value Source(s)

Molecular Formula C₁₈H₁₂BCl₃O₃ [1][2]

Molecular Weight 393.45 g/mol [1][2]

CAS Number 7359-58-2 [1]

Physical Characteristics
The physical state and appearance of Tris(4-chlorophenyl) borate are important for its

handling, storage, and application in various experimental setups.

Property Description Source(s)

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid.

[1]

Physical State (at 20°C) Liquid [1][2]

Flash Point 210 °C [1]

Spectroscopic Data
Structural confirmation of Tris(4-chlorophenyl) borate is typically achieved through nuclear

magnetic resonance (NMR) spectroscopy. Commercial suppliers confirm the structure of their

product using NMR.[1] Specific 1H NMR spectral data for the compound is available in

chemical databases.[3]
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Synthesis of Tris(4-chlorophenyl) borate
While a specific, detailed experimental protocol for the synthesis of Tris(4-chlorophenyl)
borate is not extensively documented in readily available literature, its preparation can be

logically inferred from established methods for the synthesis of analogous aryl borate esters.

Two primary synthetic routes are proposed.

Proposed Synthesis from Boron Trichloride and 4-
Chlorophenol
A common and effective method for the preparation of triaryl borates involves the reaction of a

corresponding phenol with boron trichloride (BCl₃).[4] This reaction proceeds via the

nucleophilic attack of the phenolic oxygen on the boron atom, with the subsequent elimination

of hydrogen chloride.

Reaction Scheme:

BCl₃ + 3(4-ClC₆H₄OH) → B(OC₆H₄Cl)₃ + 3HCl

Conceptual Experimental Protocol:

Reaction Setup: A solution of 4-chlorophenol (3 equivalents) in an anhydrous, inert solvent

(e.g., dichloromethane or toluene) is prepared in a flame-dried, three-necked flask equipped

with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere

(e.g., nitrogen or argon).

Addition of Boron Trichloride: The flask is cooled in an ice bath, and a solution of boron

trichloride (1 equivalent) in the same solvent is added dropwise from the dropping funnel.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and then heated to reflux to ensure the completion of the reaction. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature, and the solvent is removed under reduced pressure. The resulting crude

product can be purified by vacuum distillation or column chromatography on silica gel to yield

pure Tris(4-chlorophenyl) borate.
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Diagram of Proposed Synthesis Workflow:
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Caption: Proposed workflow for the synthesis of Tris(4-chlorophenyl) borate.

Alternative Synthesis from Boric Acid and 4-
Chlorophenol
An alternative, potentially more environmentally benign, method involves the direct

esterification of boric acid with 4-chlorophenol.[5][6] This reaction typically requires azeotropic

removal of water to drive the equilibrium towards the product.

Reaction Scheme:

B(OH)₃ + 3(4-ClC₆H₄OH) ⇌ B(OC₆H₄Cl)₃ + 3H₂O
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Conceptual Experimental Protocol:

Reaction Setup: Boric acid (1 equivalent) and 4-chlorophenol (3 equivalents) are combined

in a round-bottom flask with a suitable solvent that forms an azeotrope with water (e.g.,

toluene). The flask is equipped with a Dean-Stark apparatus and a reflux condenser.

Azeotropic Distillation: The mixture is heated to reflux, and the water generated during the

reaction is continuously removed via the Dean-Stark trap.

Reaction Completion and Work-up: Once the theoretical amount of water has been collected,

the reaction is considered complete. The reaction mixture is then cooled, and the solvent is

removed under reduced pressure.

Purification: The crude product is purified as described in the previous method.

Lewis Acidity and Potential Applications
The chemical reactivity and potential applications of Tris(4-chlorophenyl) borate are

intrinsically linked to the electron-deficient nature of the central boron atom, which imparts

Lewis acidic properties to the molecule.

Understanding the Lewis Acidity
The Lewis acidity of triaryl borates is influenced by the electronic effects of the substituents on

the aryl rings. The presence of electron-withdrawing groups, such as the chlorine atoms in

Tris(4-chlorophenyl) borate, is expected to enhance the Lewis acidity of the boron center by

reducing the electron-donating ability of the phenoxy oxygen atoms.

Studies on fluorinated triaryl borates have shown that increasing the number of electron-

withdrawing fluorine atoms on the aryl rings generally leads to an increase in Lewis acidity.[4]

[7][8][9] By analogy, the three chloro substituents in Tris(4-chlorophenyl) borate are

anticipated to render it a moderately strong Lewis acid, likely more acidic than triphenyl borate

but less acidic than its highly fluorinated counterparts like tris(pentafluorophenyl)borane.

Potential Applications in Catalysis
The Lewis acidic nature of Tris(4-chlorophenyl) borate suggests its potential utility as a

catalyst in various organic transformations. Its structural relative, tris(pentafluorophenyl)borane
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(B(C₆F₅)₃), is a well-established and versatile Lewis acid catalyst for a wide range of reactions,

including:

Hydrosilylation: The reduction of carbonyl compounds and other functional groups.[10]

Borylation: The introduction of boron-containing functional groups into organic molecules.[11]

Polymerization: As a co-catalyst in olefin polymerization.[11]

Frustrated Lewis Pair (FLP) Chemistry: For the activation of small molecules.[10]

While the catalytic activity of Tris(4-chlorophenyl) borate has not been as extensively

explored as that of B(C₆F₅)₃, its Lewis acidity suggests it could be a viable, and potentially

more cost-effective, catalyst for similar transformations, particularly those that do not require

the exceptionally high Lewis acidity of the perfluorinated analogue.

Diagram of Potential Catalytic Cycle:
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Caption: A generalized catalytic cycle involving a Lewis acid like Tris(4-chlorophenyl) borate.
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Tris(4-chlorophenyl) borate is a triaryl borate ester with well-defined molecular and physical

properties. While specific synthetic protocols are not abundant in the literature, its preparation

can be readily achieved through established methodologies for aryl borate ester synthesis. The

presence of electron-withdrawing chlorine atoms on the phenyl rings confers a significant

degree of Lewis acidity to the molecule, suggesting its potential as a catalyst in a variety of

organic reactions. Further research into the catalytic applications of Tris(4-chlorophenyl)
borate could unveil its utility as a practical and efficient alternative to more expensive or

reactive Lewis acids. This guide provides a solid foundation for researchers and professionals

to understand and explore the potential of this intriguing boron-containing compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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